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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of
strontium hydride (SrH2), a highly reactive and flammable solid. Adherence to these
procedures is critical to ensure the safety of laboratory personnel and compliance with
hazardous waste regulations. This guide is intended for researchers, scientists, and drug
development professionals who handle such materials.

Immediate Safety Concerns and Hazard Profile

Strontium hydride is a water-reactive substance that poses significant hazards upon improper
handling. It is crucial to be aware of the following:

e Reaction with Water: SrH2 reacts vigorously with water and moisture to produce flammable
hydrogen gas, which can ignite spontaneously.[1] This reaction is exothermic and can lead to
thermal burns.

o Corrosivity: Contact with skin and eyes can cause severe irritation and chemical burns.[1]
e Respiratory Irritation: Inhalation of dust may cause respiratory irritation.[1]

Never use water to extinguish a fire involving strontium hydride. Use a Class D dry powder
extinguisher, dry sand, or limestone.
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Hazard Classification Summary

Hazard Classification Description

UN Number UN1409[1]

METAL HYDRIDES, WATER-REACTIVE,

Proper Shipping Name
P PPINg N.O.S.[1]

4.3 (Substances which, in contact with water,
Hazard Class .
emit flammable gases)[1]

Packing Group I

Personal Protective Equipment (PPE)

When handling strontium hydride, the following personal protective equipment is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Flame-resistant gloves (e.g., Nomex®) over chemical-resistant gloves

(e.g., nitrile).

Body Protection: A flame-retardant laboratory coat.

Respiratory Protection: In case of dust formation, a NIOSH-approved respirator is necessary.

All handling of strontium hydride should be performed in a certified chemical fume hood with
the sash positioned as low as possible. An inert atmosphere glovebox is recommended for

larger quantities or prolonged handling.

Laboratory-Scale Neutralization Protocol

For small quantities of residual strontium hydride, a carefully controlled quenching procedure
can be performed to render it non-hazardous before disposal. This procedure should only be
carried out by trained personnel in a properly equipped laboratory.

Important Considerations:
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e The reactivity of alkaline earth metal hydrides increases down the periodic table. Therefore,
strontium hydride is more reactive than calcium hydride but less reactive than barium
hydride.[2][3][4]

» Strontium hydride is reported to be insoluble in organic solvents, so the quenching process
will involve a heterogeneous slurry.

Materials and Equipment:

e Three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and
a nitrogen or argon inlet/outlet.

Inert, dry solvent (e.g., toluene, hexane).

Anhydrous isopropanol.

Anhydrous methanol.

Deionized water.

Ice bath.

Appropriate PPE.

Step-by-Step Neutralization Procedure:

 Inert Atmosphere: Purge the reaction flask with a steady stream of nitrogen or argon gas to
displace all air and moisture.

e Preparation of Slurry: Carefully transfer the strontium hydride waste into the flask. Add
enough dry, inert solvent (e.g., toluene) to create a stirrable slurry.

o Cooling: Place the flask in an ice bath to manage the heat generated during the reaction.

e Initial Quenching with Isopropanol: Slowly and cautiously add anhydrous isopropanol from
the dropping funnel to the stirred slurry. The rate of addition should be controlled to prevent
excessive hydrogen evolution and temperature increase. Continue the addition until the
visible reaction (bubbling) subsides.
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Secondary Quenching with Methanol: Once the reaction with isopropanol is complete, slowly
add anhydrous methanol to the mixture. Methanol is more reactive than isopropanol and will
react with any remaining strontium hydride.

Final Quenching with Water: After the reaction with methanol has ceased, very slowly and
carefully add deionized water to the flask. This final step ensures that all reactive hydride has
been consumed.

Neutralization and Disposal: Once the quenching is complete and the solution has returned
to room temperature, the resulting mixture can be neutralized with a dilute acid if necessary.
The final agueous solution should be disposed of as hazardous waste in accordance with
local, state, and federal regulations.

Disposal of Bulk Quantities and Contaminated
Materials

Bulk quantities of strontium hydride should not be neutralized in the laboratory. They must be
disposed of as hazardous waste through a licensed chemical waste disposal company.

Packaging: Ensure the original container is tightly sealed. If the original container is
compromised, overpack it in a larger, compatible container with a secure lid.

Labeling: The container must be clearly labeled as "Hazardous Waste: Strontium Hydride,
Water-Reactive, UN1409."

Contaminated Materials: Any materials contaminated with strontium hydride, such as gloves,
weighing paper, or absorbent pads, should be collected in a sealed container, properly
labeled, and disposed of as hazardous waste.[5] For contaminated packaging, it can be
triple-rinsed with an inert solvent, and the rinsate treated as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.[5]

Emergency Procedures

o Spill: In case of a small spill, immediately cover the material with a dry, non-reactive
absorbent such as dry sand or powdered limestone. Do not use water or combustible
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materials. Collect the mixture in a sealed container for disposal. For larger spills, evacuate
the area and contact your institution's environmental health and safety department.

e Fire: Use a Class D fire extinguisher. Do not use water, carbon dioxide, or foam
extinguishers.

e Personnel Exposure:

o Skin Contact: Brush off any solid particles and then flush the affected area with copious
amounts of water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Logical Workflow for Strontium Hydride Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of strontium hydride.
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Initial Assessment & Preparation
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Caption: Logical workflow for the safe disposal of strontium hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

